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Compound of Interest

Compound Name: ICA-105665

Cat. No.: B11929643 Get Quote

Technical Support Center: ICA-105665
This technical support guide provides researchers, scientists, and drug development

professionals with comprehensive resources for troubleshooting solubility issues related to

ICA-105665 in Dimethyl Sulfoxide (DMSO).

Frequently Asked Questions (FAQs)
Q1: What is the reported solubility of ICA-105665 in DMSO?

A1: The solubility of ICA-105665 in DMSO is approximately 250 mg/mL, which corresponds to

a molar concentration of 703.55 mM.[1] It is important to note that achieving this concentration

often requires ultrasonic assistance to facilitate dissolution.[1]

Q2: My ICA-105665 is not fully dissolving in DMSO, even at lower concentrations. What are the

initial steps I should take?

A2: When encountering solubility issues, first verify the quality of your DMSO. DMSO is highly

hygroscopic, meaning it readily absorbs moisture from the air, which can significantly reduce its

solvating power.[2][3] Always use fresh, anhydrous, high-purity DMSO from a recently opened

bottle.[2][3] Initial troubleshooting should involve vigorous vortexing, followed by sonication in a

water bath.[2]

Q3: Can I heat the solution to help dissolve the compound?

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b11929643?utm_src=pdf-interest
https://www.benchchem.com/product/b11929643?utm_src=pdf-body
https://www.benchchem.com/product/b11929643?utm_src=pdf-body
https://www.benchchem.com/product/b11929643?utm_src=pdf-body
https://www.medchemexpress.com/ica-105665.html
https://www.medchemexpress.com/ica-105665.html
https://www.benchchem.com/product/b11929643?utm_src=pdf-body
https://www.benchchem.com/pdf/Technical_Support_Center_Troubleshooting_Compound_Solubility_in_DMSO.pdf
https://www.sigmaaldrich.com/JP/ja/technical-documents/technical-article/protein-biology/interrogation-protein-pathways/faqs-inhibitor-preparation
https://www.benchchem.com/pdf/Technical_Support_Center_Troubleshooting_Compound_Solubility_in_DMSO.pdf
https://www.sigmaaldrich.com/JP/ja/technical-documents/technical-article/protein-biology/interrogation-protein-pathways/faqs-inhibitor-preparation
https://www.benchchem.com/pdf/Technical_Support_Center_Troubleshooting_Compound_Solubility_in_DMSO.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11929643?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A3: Yes, gentle heating can aid dissolution. It is recommended to warm the solution in a water

bath at 37°C for 5-10 minutes with intermittent vortexing.[2][4] Avoid excessive or prolonged

heating at high temperatures (e.g., above 50°C) to prevent potential degradation of the

compound.[5]

Q4: My ICA-105665 dissolves in DMSO, but precipitates when I dilute it into my aqueous assay

buffer. How can I prevent this?

A4: This is a common issue known as "precipitation upon dilution" that occurs when a

compound that is soluble in an organic solvent is introduced into an aqueous environment

where it is less soluble.[4] To prevent this, perform serial dilutions of your concentrated DMSO

stock in DMSO first to get closer to your final concentration. Then, add this intermediate DMSO

dilution to your aqueous buffer.[2][3] This gradual change in solvent polarity helps keep the

compound in solution.[2] Also, ensure the final concentration of DMSO in your assay is as low

as possible (typically ≤ 0.1% to 0.5%) to avoid solvent-induced artifacts or cytotoxicity.[2][4][6]

[7]

Q5: How should I store my ICA-105665 stock solution in DMSO?

A5: To maintain the stability and prevent precipitation, it is best to prepare single-use aliquots of

your stock solution and store them at -20°C for short-term storage (up to one month) or -80°C

for long-term storage (up to six months).[1][5][8] This practice minimizes freeze-thaw cycles,

which can lead to compound degradation and reduced solubility due to moisture absorption.[8]

Quantitative Solubility Data
Compound Solvent

Concentration
(Mass)

Molar
Concentration

Notes

ICA-105665 DMSO 250 mg/mL 703.55 mM

Ultrasonic

assistance is

recommended.

Hygroscopic

DMSO can

negatively impact

solubility.[1]
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Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution of ICA-
105665 in DMSO
Materials:

ICA-105665 powder (Molecular Weight: 355.34 g/mol )[9]

Anhydrous, high-purity DMSO[2][3]

Sterile microcentrifuge tubes

Vortex mixer

Water bath sonicator

Procedure:

Preparation: Allow the vial of ICA-105665 and the bottle of anhydrous DMSO to reach room

temperature before opening to minimize moisture condensation.[6]

Weighing: Accurately weigh the desired amount of ICA-105665 powder in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh 3.55

mg of ICA-105665.

Solvent Addition: Using a calibrated pipette, add the calculated volume of anhydrous DMSO

to the tube.[2]

Initial Mixing: Cap the vial tightly and vortex vigorously for 1-2 minutes.[2]

Sonication: Place the vial in a water bath sonicator for 10-15 minutes to facilitate dissolution.

[1][2] The ultrasonic waves help break up solid particles.

Gentle Heating (Optional): If solid particles are still visible after sonication, place the vial in a

37°C water bath for 5-10 minutes, vortexing intermittently.[2]
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Final Inspection: Visually inspect the solution against a light source to ensure it is clear and

free of any particulate matter.

Storage: Aliquot the stock solution into smaller, single-use volumes.[5][8] Store at -20°C for

up to one month or -80°C for up to six months.[1]

Visual Guides

Recommended Workflow for Dissolving ICA-105665
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Caption: A recommended experimental workflow for dissolving ICA-105665 in DMSO.
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Troubleshooting Solubility Issues

Issue: ICA-105665
Not Dissolving
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Solution should be clear.

 No 

Click to download full resolution via product page

Caption: A decision tree for troubleshooting common ICA-105665 solubility problems.
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ICA-105665 Mechanism of Action

ICA-105665

Neuronal Kv7.2/7.3 &
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Click to download full resolution via product page

Caption: The signaling pathway showing ICA-105665 as a Kv7 potassium channel opener.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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